
An In-depth Technical Guide to
Tribromofluoromethane (CAS 353-54-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tribromofluoromethane

Cat. No.: B1329301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tribromofluoromethane, with the Chemical Abstracts Service (CAS) number 353-54-8, is a

halogenated methane derivative of significant interest in synthetic chemistry.[1][2][3] Also

known by synonyms such as Fluorotribromomethane and Halon 1103, this compound serves

as a valuable reagent and building block in various chemical transformations.[1][2] Its unique

combination of a fluorine atom and three bromine atoms on a single carbon center imparts

distinct reactivity, making it a useful tool for the introduction of fluorine and bromine into organic

molecules. This guide provides a comprehensive overview of the chemical and physical

properties, synthesis, key applications, and safety considerations of tribromofluoromethane,

with a focus on its utility for researchers in the chemical and pharmaceutical sciences.

Chemical and Physical Properties
Tribromofluoromethane is a colorless to pale yellow liquid at room temperature.[1][2] A

summary of its key physical and chemical properties is presented in Table 1.
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Property Value References

CAS Number 353-54-8 [1][4]

Molecular Formula CBr₃F [1][4]

Molecular Weight 270.72 g/mol [1][4][5]

Appearance
Colorless to almost colorless

clear liquid
[1]

Melting Point -73 °C [1][2]

Boiling Point 106-108 °C [1][2]

Density 2.765 - 2.77 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.5216 - 1.53 [1][2]

Purity (typical) ≥ 98% (GC) [1]

Synonyms
Fluorotribromomethane, Halon

1103, R 11B3, FC-11B3
[1][2]

InChI InChI=1S/CBr3F/c2-1(3,4)5 [2]

InChIKey
IHZAEIHJPNTART-

UHFFFAOYSA-N
[2]

SMILES FC(Br)(Br)Br [2]

Spectral Data
The structural characterization of tribromofluoromethane is supported by various

spectroscopic techniques. Key spectral data are summarized in Table 2.
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Spectroscopic Data Key Features and Observations

¹³C NMR

A single resonance is expected due to the

presence of only one carbon atom. The

chemical shift will be influenced by the attached

fluorine and bromine atoms.

¹⁹F NMR
A single resonance is expected, providing a

clear indication of the fluorine environment.

Infrared (IR) Spectroscopy
The spectrum will be characterized by strong C-

Br and C-F stretching vibrations.

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion

peak and characteristic isotopic patterns due to

the presence of three bromine atoms.

Fragmentation will involve the loss of bromine

and fluorine atoms.

Synthesis of Tribromofluoromethane
The synthesis of tribromofluoromethane is typically achieved through a halogen exchange

reaction, a classic example being the Swarts reaction. This method involves the treatment of a

polyhalogenated methane, such as carbon tetrabromide, with a metal fluoride.

General Experimental Protocol: Swarts Reaction
While a specific, detailed, contemporary protocol for the synthesis of tribromofluoromethane
is not readily available in the public domain, the general procedure involves the reaction of

carbon tetrabromide with antimony(III) fluoride in the presence of a catalytic amount of

bromine.

Reaction: CBr₄ + SbF₃ (with Br₂ catalyst) → CBr₃F + CBr₂F₂ + ...

Procedure Outline:

A reaction vessel is charged with carbon tetrabromide and antimony(III) fluoride.

A catalytic amount of elemental bromine is added to the mixture.
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The reaction mixture is heated. The temperature is carefully controlled to favor the formation

of the desired product, tribromofluoromethane.

The product is typically distilled directly from the reaction mixture as it is formed.

The collected distillate may contain a mixture of bromofluoromethanes and requires

purification, usually by fractional distillation, to isolate pure tribromofluoromethane.

It is crucial to note that this reaction can produce a mixture of products, and the reaction

conditions must be carefully optimized to maximize the yield of tribromofluoromethane.

Applications in Research and Development
Tribromofluoromethane's unique chemical structure makes it a valuable reagent in several

areas of chemical research and development.

Reagent in Organic Synthesis
A significant application of tribromofluoromethane is as a precursor for the in-situ generation

of dibromofluoromethyllithium (LiCFBr₂). This organolithium reagent is a valuable tool for the

introduction of the -CFBr₂ group into organic molecules, which can then be further transformed

into other fluorine-containing functionalities.

The following protocol describes the generation of dibromofluoromethyllithium from

tribromofluoromethane and its subsequent reaction with an aldehyde or ketone.

Materials:

Tribromofluoromethane (CBr₃F)

n-Butyllithium (n-BuLi) in hexanes

Anhydrous tetrahydrofuran (THF)

Anhydrous diethyl ether (Et₂O)

Aldehyde or ketone
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Apparatus for reactions at low temperatures (e.g., cryostat or dry ice/acetone bath)

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

A solution of tribromofluoromethane and the desired aldehyde or ketone in a mixture of

anhydrous THF and Et₂O (typically 2:1) is prepared in a flame-dried, three-necked flask

under an inert atmosphere.

The solution is cooled to a very low temperature, typically -130 °C, using a suitable cooling

bath.

A solution of n-butyllithium in hexanes is added dropwise to the cooled solution while

maintaining the low temperature.

The reaction is stirred at this temperature for a specified period to allow for the formation of

the dibromofluoromethyllithium and its subsequent addition to the carbonyl compound.

The reaction is quenched at low temperature by the addition of a suitable proton source

(e.g., saturated aqueous ammonium chloride).

The mixture is allowed to warm to room temperature, and the product is extracted with an

appropriate organic solvent.

The organic layer is washed, dried, and concentrated under reduced pressure to yield the

crude fluorinated alcohol product.

The crude product is then purified by a suitable method, such as column chromatography.

This protocol provides a pathway to valuable fluorinated alcohols, which can serve as

intermediates in the synthesis of more complex molecules, including potential drug candidates.

Fire Suppressant
Historically, halogenated hydrocarbons, often referred to as Halons, have been used as

effective fire-extinguishing agents. Tribromofluoromethane (Halon 1103) has been

investigated for its fire suppression capabilities. The mechanism of fire suppression by
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halogenated compounds involves the interruption of the combustion chain reaction. The

bromine atoms, in particular, are very efficient at scavenging the free radicals (such as H• and

OH•) that propagate the fire.

Potential in Pharmaceutical and Agrochemical Synthesis
The incorporation of fluorine and bromine atoms into organic molecules is a well-established

strategy in medicinal and agricultural chemistry to enhance the biological activity, metabolic

stability, and pharmacokinetic properties of compounds. While direct examples of commercial

drugs or pesticides synthesized from tribromofluoromethane are not prominently

documented, its utility in generating fluorinated building blocks, as demonstrated by the

dibromofluoromethyllithium chemistry, highlights its potential in these fields. The antifungal

activity of various brominated compounds has been reported, suggesting a potential area of

application for derivatives of tribromofluoromethane.[1][3][6]

Reaction Mechanisms and Workflows
Generation and Reaction of Dibromofluoromethyllithium
The workflow for the generation of dibromofluoromethyllithium and its subsequent reaction with

a carbonyl compound is depicted below.

Starting Materials

Reaction Workup & Purification Product

Tribromofluoromethane

Reaction at -130 °C
in THF/Et₂OAldehyde/Ketone

n-Butyllithium

Quenching, Extraction,
and Purification Fluorinated Alcohol

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis of fluorinated alcohols.

The reaction mechanism involves a lithium-halogen exchange followed by nucleophilic

addition.

Step 1: Lithium-Halogen Exchange
Step 2: Nucleophilic Addition Step 3: Protonation

CBr₃F Li⁺ ⁻CFBr₂+ n-BuLi

n-BuLi
n-BuBr

Li⁺ ⁻CFBr₂ R₂C(O⁻Li⁺)CFBr₂
+ R₂C=O

R₂C=O

R₂C(O⁻Li⁺)CFBr₂ R₂C(OH)CFBr₂
+ H⁺

H⁺

Click to download full resolution via product page

Caption: Mechanism of dibromofluoromethyllithium addition to a carbonyl.

Pyrolysis to Hexafluorobenzene
The pyrolysis of tribromofluoromethane at high temperatures (around 540-640 °C) leads to

the formation of hexafluorobenzene. The proposed mechanism involves the formation of

difluorocarbene (:CF₂) as a key intermediate.

CBr₃F [:CBrF] + Br₂Δ [:CF₂] + Br₂

Further
Decomposition F₂C=CF₂Dimerization C₆F₆

Cyclization &
Aromatization

Click to download full resolution via product page

Caption: Proposed pathway for the pyrolysis of tribromofluoromethane.

Safety and Handling
Tribromofluoromethane is classified as a hazardous substance and should be handled with

appropriate safety precautions.[6]
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Hazards: It is known to cause skin and serious eye irritation, and may cause respiratory

irritation.[6]

Handling: Use only in a well-ventilated area and wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and protective clothing.[6] Avoid

breathing vapors or mist.[6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] It is

incompatible with strong oxidizing agents.[6]

Disposal: Dispose of in accordance with local, regional, and national regulations for

hazardous waste.[7]

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety

information before handling this compound.

Conclusion
Tribromofluoromethane (CAS 353-54-8) is a versatile chemical reagent with established

applications in organic synthesis and potential utility in the development of new materials,

pharmaceuticals, and agrochemicals. Its ability to serve as a precursor to

dibromofluoromethyllithium provides a valuable route for the synthesis of complex fluorinated

molecules. While its use as a fire suppressant has historical context, its synthetic applications

remain highly relevant to the modern researcher. Proper handling and adherence to safety

protocols are essential when working with this compound. This guide provides a foundational

understanding of tribromofluoromethane to aid researchers and scientists in its effective and

safe utilization in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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